molecular formula C21H16ClNO3 B3641384 2-chlorobenzyl 3-(benzoylamino)benzoate

2-chlorobenzyl 3-(benzoylamino)benzoate

Cat. No.: B3641384
M. Wt: 365.8 g/mol
InChI Key: AKJOEGXAETUXBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chlorobenzyl 3-(benzoylamino)benzoate is a benzoic acid derivative featuring a benzoylamino group at the 3-position and a 2-chlorobenzyl ester moiety.

Properties

IUPAC Name

(2-chlorophenyl)methyl 3-benzamidobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16ClNO3/c22-19-12-5-4-9-17(19)14-26-21(25)16-10-6-11-18(13-16)23-20(24)15-7-2-1-3-8-15/h1-13H,14H2,(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AKJOEGXAETUXBW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OCC3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The unique properties of 2-chlorobenzyl 3-(benzoylamino)benzoate emerge when compared to its analogs. Key differentiating factors include substituent positions, halogenation patterns, and ester/amide modifications, which influence chemical reactivity, lipophilicity, and biological interactions. Below is a detailed analysis:

Table 1: Structural and Functional Comparison

Compound Name Molecular Formula Substituent Features Key Differentiators Reference
2-Chlorobenzyl 3-(benzoylamino)benzoate C₂₁H₁₅ClN₂O₃ 3-benzoylamino, 2-chlorobenzyl ester Combines chlorinated benzyl ester and benzoylamino groups; balanced lipophilicity. -
Butyl 3-[(2,4-dichlorobenzoyl)amino]benzoate C₁₈H₁₆Cl₂N₂O₃ 2,4-dichlorobenzoyl, butyl ester Higher halogen content increases electronegativity; longer alkyl chain enhances solubility.
Ethyl 3-amino-2-chlorobenzoate C₉H₁₀ClNO₂ 3-amino, 2-chloro, ethyl ester Amino group at 3-position enhances nucleophilicity; smaller ester reduces steric hindrance.
Methyl 3-[(chloroacetyl)amino]benzoate C₁₀H₁₀ClN₂O₃ 3-chloroacetamido, methyl ester Chloroacetyl group increases reactivity in acyl transfer reactions.
Benzyl 3-bromo-2-chloro-6-fluorobenzoate C₁₄H₈BrClFO₂ Bromo, chloro, fluoro substitutions Triple halogenation alters electronic properties; benzyl ester boosts stability.
Methyl 3-amino-4-chlorobenzoate C₈H₈ClNO₂ 3-amino, 4-chloro, methyl ester Adjacent amino and chloro groups create steric and electronic effects.

Substituent Position Effects

  • Chlorine Position: In ethyl 3-amino-2-chlorobenzoate , the 2-chloro substituent adjacent to the ester group increases steric hindrance, reducing enzymatic hydrolysis compared to 4-chloro analogs. Similarly, 2-chlorobenzyl in the target compound may confer resistance to metabolic degradation.
  • This aligns with the benzoylamino group in the target compound, which may improve affinity for biological receptors.

Functional Group Contributions

  • Benzoylamino vs. Chloroacetyl: The benzoylamino group in the target compound provides aromatic conjugation and rigidity, whereas methyl 3-[(chloroacetyl)amino]benzoate features a more flexible chloroacetyl chain, favoring nucleophilic substitution reactions.
  • Ester Chain Length: Butyl esters (e.g., butyl 3-[(2,4-dichlorobenzoyl)amino]benzoate ) improve solubility in nonpolar solvents, while benzyl esters (e.g., the target compound) enhance aromatic stacking interactions in biological systems.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-chlorobenzyl 3-(benzoylamino)benzoate
Reactant of Route 2
Reactant of Route 2
2-chlorobenzyl 3-(benzoylamino)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.